Cas no 2089559-90-8 (Bicyclo[2.2.1]heptan-2-one, 1-isocyanato-7,7-dimethyl-, (1R,4S)-rel-)

Technical Introduction: Bicyclo[2.2.1]heptan-2-one, 1-isocyanato-7,7-dimethyl-, (1R,4S)-rel- is a chiral bicyclic isocyanate derivative characterized by its rigid norbornane framework and stereospecific functionalization. The presence of the isocyanate group (–NCO) at the 1-position enhances its reactivity as a versatile intermediate in polyurethane synthesis, crosslinking reactions, and polymer modifications. The 7,7-dimethyl substitution contributes to steric stability, while the (1R,4S)-rel- configuration offers selectivity in asymmetric synthesis. This compound is particularly valued for its structural rigidity, which imparts improved thermal and mechanical properties to resulting materials. Its compatibility with diols, amines, and other nucleophiles makes it suitable for high-performance coatings, adhesives, and specialty polymers requiring controlled reactivity and durability.
Bicyclo[2.2.1]heptan-2-one, 1-isocyanato-7,7-dimethyl-, (1R,4S)-rel- structure
2089559-90-8 structure
Product Name:Bicyclo[2.2.1]heptan-2-one, 1-isocyanato-7,7-dimethyl-, (1R,4S)-rel-
CAS No:2089559-90-8
MF:C10H13NO2
MW:179.215722799301
CID:5254379
Update Time:2025-06-09

Bicyclo[2.2.1]heptan-2-one, 1-isocyanato-7,7-dimethyl-, (1R,4S)-rel- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.2.1]heptan-2-one, 1-isocyanato-7,7-dimethyl-, (1R,4S)-rel-
    • Inchi: 1S/C10H13NO2/c1-9(2)7-3-4-10(9,11-6-12)8(13)5-7/h7H,3-5H2,1-2H3/t7-,10-/m0/s1
    • InChI Key: QCOJGABFMOESIX-XVKPBYJWSA-N
    • SMILES: [C@@]12(N=C=O)C(C)(C)[C@@]([H])(CC1)CC2=O

Bicyclo[2.2.1]heptan-2-one, 1-isocyanato-7,7-dimethyl-, (1R,4S)-rel- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-369180-1.0g
(1S,4R)-1-isocyanato-7,7-dimethylbicyclo[2.2.1]heptan-2-one
2089559-90-8
1.0g
$0.0 2023-03-02

Additional information on Bicyclo[2.2.1]heptan-2-one, 1-isocyanato-7,7-dimethyl-, (1R,4S)-rel-

Bicyclo[2.2.1]heptan-2-one, 1-isocyanato-7,7-dimethyl-, (1R,4S)-rel- (CAS No. 2089559-90-8): An Overview

Bicyclo[2.2.1]heptan-2-one, 1-isocyanato-7,7-dimethyl-, (1R,4S)-rel- (CAS No. 2089559-90-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural properties and potential applications. This compound belongs to the class of bicyclic ketones and features a distinctive isocyanate functional group, making it a valuable building block for the synthesis of more complex molecules.

The isocyanate group in Bicyclo[2.2.1]heptan-2-one, 1-isocyanato-7,7-dimethyl-, (1R,4S)-rel- is particularly noteworthy for its reactivity and versatility in chemical reactions. It can participate in a wide range of reactions, including nucleophilic addition, polymerization, and the formation of urethane linkages. These properties make it an essential intermediate in the synthesis of polyurethanes, which are widely used in various industrial applications such as coatings, adhesives, and foams.

In the context of medicinal chemistry, Bicyclo[2.2.1]heptan-2-one, 1-isocyanato-7,7-dimethyl-, (1R,4S)-rel- has shown promise as a precursor for the development of novel pharmaceuticals. The bicyclic framework provides a rigid structure that can enhance the conformational stability of drug candidates, potentially improving their pharmacokinetic and pharmacodynamic profiles. Recent studies have explored its use in the synthesis of small molecules targeting specific biological pathways, such as kinases and G protein-coupled receptors (GPCRs).

The (1R,4S)-rel configuration of Bicyclo[2.2.1]heptan-2-one, 1-isocyanato-7,7-dimethyl-, (1R,4S)-rel- is crucial for its biological activity and selectivity. Stereochemistry plays a vital role in determining the interaction of small molecules with their biological targets. The specific stereochemistry of this compound can influence its binding affinity and selectivity for particular receptors or enzymes, making it an attractive candidate for drug discovery efforts.

From a synthetic perspective, the preparation of Bicyclo[2.2.1]heptan-2-one, 1-isocyanato-7,7-dimethyl-, (1R,4S)-rel- involves several well-established organic reactions. One common approach is to start with a bicyclic ketone precursor and introduce the isocyanate group through a series of functional group transformations. The stereochemical control during these reactions is critical to ensure the desired (1R,4S)-rel configuration.

Recent advancements in asymmetric synthesis have further enhanced the efficiency and selectivity of these processes. For example, chiral catalysts and ligands have been developed to achieve high enantioselectivity in the formation of the (1R,4S)-rel stereocenter. These developments have not only improved the yield and purity of Bicyclo[2.2.1]heptan-2-one, 1-isocyanato-7,7-dimethyl-, (1R,4S)-rel- but also reduced the environmental impact of its production by minimizing waste and by-products.

In addition to its applications in drug discovery and materials science, Bicyclo[2.2.1]heptan-2-one, 1-isocyanato-7,7-dimethyl-, (1R,4S)-rel- has also been investigated for its potential use in other areas such as agrochemicals and functional materials. Its unique combination of rigidity and reactivity makes it suitable for designing molecules with tailored properties for specific applications.

The ongoing research on Bicyclo[2.2.1]heptan-2-one, 1-isocyanato-7,7-dimethyl-, (1R,4S)-rel- highlights its significance as a versatile building block in modern chemistry. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in various scientific disciplines.

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